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Compound Name: DA-8031

Cat. No.: B10826378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DA-8031 is a novel compound identified as a potent and selective serotonin reuptake inhibitor

(SSRI).[1] It exhibits high affinity for the serotonin transporter (SERT), with significantly lower

affinity for the norepinephrine transporter (NET) and the dopamine transporter (DAT).[1] This

selectivity makes DA-8031 a valuable tool for researchers studying the serotonergic system

and a potential candidate for therapeutic development, particularly for conditions modulated by

serotonin levels, such as premature ejaculation.[1] These application notes provide detailed

protocols for utilizing DA-8031 in neurotransmitter uptake assays to characterize its inhibitory

activity and selectivity.

Mechanism of Action
DA-8031 functions by binding to the serotonin transporter (SERT), a protein responsible for the

reuptake of serotonin from the synaptic cleft back into the presynaptic neuron. By inhibiting this

reuptake process, DA-8031 effectively increases the concentration and prolongs the availability

of serotonin in the synapse, thereby enhancing serotonergic neurotransmission.

Data Presentation
The inhibitory activity of DA-8031 on monoamine transporters has been quantified through in

vitro binding and reuptake inhibition assays. The following tables summarize the key
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quantitative data regarding the affinity (Ki) and potency (IC50) of DA-8031.

Table 1: Binding Affinity of DA-8031 for Monoamine Transporters

Transporter Ki (nM)

Serotonin Transporter (SERT) 1.94

Norepinephrine Transporter (NET) 22,020

Dopamine Transporter (DAT) 77,679

Data derived from monoamine transporter binding affinity assays.[1]

Table 2: In Vitro Inhibition of Monoamine Reuptake by DA-8031

Neurotransmitter IC50

5-Hydroxytryptamine (Serotonin) 6.52 nM

Norepinephrine 30.2 µM

Dopamine 136.9 µM

Data from monoamine reuptake inhibition assays performed in rat brain synaptosomes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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